Cas no 2172620-12-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid
- EN300-1530530
- 2172620-12-9
-
- Inchi: 1S/C26H28N2O5/c1-17(23(29)28(2)26(24(30)31)13-7-14-26)12-15-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-12,22H,7,13-16H2,1-2H3,(H,27,32)(H,30,31)/b17-12+
- InChI Key: BKDHVUGTGALZSV-SFQUDFHCSA-N
- SMILES: OC(C1(CCC1)N(C(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530530-0.05g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-0.1g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-0.25g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-0.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-2.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-5.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-10.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530530-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530530-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbut-2-enamido]cyclobutane-1-carboxylic acid |
2172620-12-9 | 100mg |
$2963.0 | 2023-09-26 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid
Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic Acid (CAS No. 2172620-12-9)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid, identified by its CAS number 2172620-12-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a cyclobutane core, which is a common motif in many bioactive molecules due to its ability to mimic the conformational flexibility of natural products. The presence of an amide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in synthetic chemistry and drug design. The Fmoc group is particularly significant as it is widely used in peptide synthesis and can be selectively removed under mild conditions, making it an attractive feature for medicinal chemists.
One of the most intriguing aspects of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid is its potential as a building block for more complex pharmacophores. The combination of the cyclobutane ring with the amine and carboxylic acid functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune its biological properties. This flexibility has made it a valuable scaffold in the design of novel drugs targeting various diseases.
Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their unique physicochemical properties and biological activities. For instance, compounds containing cyclobutane moieties have been shown to exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating conditions such as inflammation, cancer, and neurodegenerative disorders. The specific arrangement of functional groups in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid suggests that it may possess similar properties, although further research is needed to fully elucidate its pharmacological profile.
The role of the fluorenylmethoxycarbonyl (Fmoc) group in this compound cannot be overstated. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it allows for the selective protection and deprotection of amino groups during peptide assembly. This makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid a valuable intermediate in the synthesis of more complex peptides and proteins. Additionally, the presence of a dimethylbutenamide moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug development.
In the context of current research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. PTMs play a crucial role in regulating various cellular processes, and their dysregulation is often associated with diseases such as cancer and diabetes. The unique structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid makes it an attractive candidate for designing inhibitors that modulate PTM pathways. Preliminary studies have suggested that this compound may interact with specific enzymes involved in protein phosphorylation and ubiquitination, potentially leading to novel therapeutic strategies.
The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building the cyclobutane core and introducing the desired functional groups.
From a computational chemistry perspective, understanding the three-dimensional structure and conformational dynamics of 1-(4-{[(dimethylamino)methylene]carbonylamino}-cyclobutyl)carbamic acid CAS NO:2172620 -12 -9 is essential for predicting its biological activity. Molecular modeling studies can provide insights into how this compound interacts with biological targets at the atomic level. These insights can guide the optimization process by identifying key structural features that contribute to binding affinity and selectivity. Furthermore, computational methods can be used to screen large libraries of analogs virtual before conducting experimental synthesis, thereby accelerating the drug discovery process.
The potential applications of 1-(4-{[(dimethylamino)methylene]carbonylamino}-cyclobutyl)carbamic acid CAS NO:2172620 -12 -9 extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in materials science and biotechnology. For example, derivatives of this compound could be used to develop new polymers with enhanced mechanical strength or biodegradability. Additionally, its ability to interact with biological targets suggests that it may have applications in diagnostic imaging or as a tool for studying protein-protein interactions.
In conclusion, 1-(4-{[(dimethylamino)methylene]carbonylamino}-cyclobutyl)carbamic acid CAS NO:2172620 -12 -9 is a versatile organic compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it an attractive scaffold for designing novel drugs targeting various diseases. As our understanding of its biological activities grows through further research, so too will its applications across multiple fields continue to expand.
2172620-12-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbut-2-enamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)